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Compound of Interest

Compound Name: 2-Chloro-2-phenylacetic acid

Cat. No.: B1361076 Get Quote

An In-depth Technical Guide to 2-Chloro-2-
phenylacetic Acid
This guide provides a detailed overview of the chemical properties of 2-Chloro-2-phenylacetic
acid, a compound relevant to researchers, scientists, and professionals in drug development.

Core Chemical Properties
2-Chloro-2-phenylacetic acid, also known as α-chlorophenylacetic acid, is a halogenated

derivative of phenylacetic acid. Its chemical structure and properties make it a subject of

interest in organic synthesis and as a potential building block for more complex molecules.

Molecular Formula and Weight

The fundamental chemical identifiers for 2-Chloro-2-phenylacetic acid are its molecular

formula and weight. These have been determined to be C₈H₇ClO₂ and 170.59 g/mol ,

respectively[1][2].

Property Value Source

Molecular Formula C₈H₇ClO₂ [1][2][3]

Molecular Weight 170.59 g/mol [1][2]
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Experimental Characterization Workflow
The characterization of a chemical compound like 2-Chloro-2-phenylacetic acid typically

follows a standardized workflow to confirm its identity and purity. This process involves a series

of analytical techniques to probe the molecular structure and composition. Below is a

generalized workflow diagram representing this process.
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A generalized workflow for the synthesis and analytical characterization of a chemical
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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